Cas no 80867-04-5 (1H-Inden-1-one,5,6-bis(hexyloxy)-2,3-dihydro-2-[(2,3,6,7-tetrahydro-1H,5H-benzo[ij]quinolizin-9-yl)methylene]-)

• Product name: 1H-Inden-1-one,5,6-bis(hexyloxy)-2,3-dihydro-2-[(2,3,6,7-tetrahydro-1H,5H-benzo[ij]quinolizin-9-yl)methylene]-
• CAS No: 80867-04-5
• MF: C₃₄H₄₅NO₃
• MW: 515.726010084152
• CID: 729842
• PubChem ID: 44147320

1H-Inden-1-one,5,6-bis(hexyloxy)-2,3-dihydro-2-[(2,3,6,7-tetrahydro-1H,5H-benzo[ij]quinolizin-9-yl)methylene]- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one,5,6-bis(hexyloxy)-2,3-dihydro-2-[(2,3,6,7-tetrahydro-1H,5H-benzo[ij]quinolizin-9-yl)methylene]-
• 5,6-bis(hexyloxy)-2,3-dihydro-2-[(2,3,6,7-tetrahydro-1H,5H-benzo[ij]quinolizin-9-yl)methylene]-1H-inden-1-one
• 80867-04-5
• 5,6-bis-(Hexyloxy)-2,3-dihydro-2-[(2,3,6,7-tetrahydro-1H,5H-benzo[ij]quinolizin-9-yl)methylene]-1H-inden-1-one
• 5,6-Bis(hexyloxy)-2,3-dihydro-2-((2,3,6,7-tetrahydro-1H,5H-benzo(ij)quinolizin-9-yl)methylene)-1H-inden-1-one
• EINECS 279-600-1

• Inchi： InChI=1S/C34H45NO3/c1-3-5-7-9-17-37-31-23-28-22-29(34(36)30(28)24-32(31)38-18-10-8-6-4-2)21-25-19-26-13-11-15-35-16-12-14-27(20-25)33(26)35/h19-21,23-24H,3-18,22H2,1-2H3/b29-21+
• InChI Key： PIGOZIWDRXVYIB-XHLNEMQHSA-N
• SMILES： CCCCCCOC1=C(C=C2C(=C1)CC(=CC3=CC4=C5C(=C3)CCCN5CCC4)C2=O)OCCCCCC

Computed Properties

• Exact Mass: 515.34
• Monoisotopic Mass: 515.34
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 38
• Rotatable Bond Count: 13
• Complexity: 760
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8A^2
• XLogP3: 9.3

Experimental Properties

• Density: 1.12
• Boiling Point: 696.9°C at 760 mmHg
• Flash Point: 375.3°C
• Refractive Index: 1.591